3'-Chloro-4'-fluoro-4-hydroxy-biphenyl-3-carboxylic acid

• IUPAC Name: 5-(3-chloro-4-fluorophenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C13H8ClFO3/c14-10-6-8(1-3-11(10)15)7-2-4-12(16)9(5-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key: FBLOIEVRGCIBIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)Cl)C(=O)O)O
• Molecular Formula: C13H8ClFO3
• Molecular Weight: 266.65 g/mol

Description

“3’-Chloro-4’-fluoro-4-hydroxy-biphenyl-3-carboxylic acid” is a chemical compound. It is a reagent used to synthesize 6-Hydroxy Albaconazole (H761395) which is a metabolite of Albaconazole (A511450), an antifungal agent as neuroprotectant.

Synthesis Analysis

The synthesis of this compound could involve catalytic protodeboronation of pinacol boronic esters utilizing a radical approach. This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Chemical Reactions Analysis

The chemical reactions involving this compound could include protodeboronation of alkyl boronic esters. This reaction is not well developed but is a valuable transformation in organic synthesis.

Scientific Research Applications

Synthetic Methodology and Catalyst Development

Developing efficient synthetic routes to access this compound is crucial. Researchers can explore novel synthetic methodologies, green chemistry approaches, and catalysts that facilitate its preparation. Optimizing the synthesis can enhance its availability for further research.

Future Directions

The future directions for this compound could involve further development of the protodeboronation process. This could lead to more efficient synthesis methods for this and similar compounds.

Synthesis routes and methods

Procedure details

3-Chloro-4-fluoro-phenylboronic acid (3.2 g, 18.4 mmol), 5-bromo-2-hydroxy-benzoic acid (4.0 g, 18.4 mmol), and Pd (PPh3)4 (1.67 g, 1.84 mmol) were dissolved in 250 mL of DME, a 1 M Na2CO3 solution (46 mL, 46.0 mmol) added and the mixture heated to 80° C. for 20 h. The reaction mixture was filtered, partially evaporated and EtOAc (200 mL) and 1 N HCl (100 mL) added. The organic layer washed with 1N HCl and saturated sodium bicarbonate, dried over sodium sulfate, and evaporated. The crude material was filtered through a silica plug (THF) to give 3′-chloro-4′-fluoro-4-hydroxy-biphenyl-3-carboxylic acid (2.15 g).